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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of AZD5718, a potent and selective inhibitor
of 5-lipoxygenase-activating protein (FLAP), and its investigation as a potential therapeutic
agent for chronic kidney disease (CKD). This document consolidates key preclinical and clinical
data, outlines experimental methodologies, and visualizes the underlying signaling pathways
and clinical trial workflows.

Core Concepts: Mechanism of Action and Rationale
for CKD

AZD5718 is a reversible inhibitor of the 5-lipoxygenase-activating protein (FLAP).[1] FLAP is an
integral membrane protein essential for the biosynthesis of leukotrienes, which are potent lipid
mediators involved in inflammation.[2][3] By binding to FLAP, AZD5718 prevents the transfer of
arachidonic acid to 5-lipoxygenase (5-LO), the initial and rate-limiting step in the leukotriene
synthesis pathway. This inhibition leads to a reduction in the production of all downstream
leukotrienes, including leukotriene B4 (LTB4) and the cysteinyl leukotrienes (LTC4, LTD4, and
LTE4).
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Leukotrienes are implicated in the pathophysiology of CKD through their pro-inflammatory and
vasoconstrictive properties, which can contribute to glomerular injury, endothelial dysfunction,
and a decline in renal function.[3] The rationale for investigating AZD5718 in CKD is based on
the hypothesis that inhibiting leukotriene production will ameliorate these detrimental effects,
thereby reducing albuminuria and slowing disease progression.
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Figure 1: Mechanism of AZD5718 Action

Preclinical and Clinical Pharmacology

AZD5718 has been characterized through a series of in vitro and in vivo studies, as well as in

early-phase clinical trials in healthy volunteers.

Preclinical Pharmacology
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Parameter Value Species/System

) ) 5-lipoxygenase activating
Mechanism of Action _ o -
protein (FLAP) inhibitor

Binding Affinity (Kd) 0.0044 pmol/L Human
Binding Off-Rate (Koff) 1.27 min-1 Human
In Vitro IC50 (LTB4 production)  0.039 pmol/L Human whole blood
Maximum In Vitro Inhibition >95% Human whole blood

Active in dog and rabbit blood;
In Vivo Activity inactive in rat and mouse -
blood

Table 1: Preclinical Pharmacology of AZD5718.[1]

Clinical Pharmacokinetics and Pharmacodynamics

A first-in-human study involving single and multiple ascending doses (SAD and MAD) in healthy
subjects provided key pharmacokinetic and pharmacodynamic data.

Parameter Value Study Population
Absorption Rapidly absorbed Healthy subjects
Terminal Half-life 10-12 hours Healthy subjects
Time to Steady-state ~3 days Healthy subjects

Ex vivo calcium ionophore-

Target Engagement stimulated LTB4 production in )
) Healthy subjects
Biomarkers whole blood; endogenous
urinary LTE4
IC50 (LTB4 and LTE4 )
Lower nM range Healthy subjects

inhibition)

Table 2: Clinical Pharmacology of AZD5718 in Healthy Volunteers.[1]
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Clinical Research in Chronic Kidney Disease: The
FLAIR Trial

The "FLAP Inhibition in Renal disease" (FLAIR) study is a Phase 2b, randomized, double-blind,
placebo-controlled, multicenter trial designed to evaluate the efficacy and safety of AZD5718 in
patients with proteinuric CKD.

FLAIR Trial Design

Parameter Description

Study Phase Phase 2b

_ Randomized, double-blind, placebo-controlled,
Design ,
multicenter

) ) Patients with proteinuric CKD (with or without
Patient Population _
type 2 diabetes)

Sample Size Approximately 632 participants

Three different doses of AZD5718 or placebo,

once daily

Treatment Arms

Treatment Period 1 12 weeks of AZD5718 or placebo

) 8-week extension with the addition of
Treatment Period 2 o
dapagliflozin (10 mg/day) to all arms

Dose-response effect of AZD5718 on urinary
Primary Efficacy Objective albumin-to-creatinine ratio (UACR) after the

dapagliflozin extension

Dose-response effect on UACR with AZD5718
Key Secondary Objectives alone; effects on estimated glomerular filtration
rate (eGFR)

Table 3: Overview of the FLAIR Clinical Trial.[2][3]

FLAIR Trial Workflow
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Screening & Randomization
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Figure 2: FLAIR Clinical Trial Workflow
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Experimental Protocols

This section provides an overview of the methodologies for key experiments cited in the
research of AZD5718.

Ex Vivo Leukotriene B4 (LTB4) Production Assay in
Human Whole Blood

This assay is used to measure the inhibitory effect of AZD5718 on LTB4 synthesis.

Principle: Whole blood is stimulated with a calcium ionophore, which induces the release of
arachidonic acid and subsequent production of leukotrienes. The amount of LTB4 produced is
then quantified, typically by radioimmunoassay (RIA) or enzyme-linked immunosorbent assay
(ELISA).

Methodology:

Blood Collection: Collect whole blood from subjects into heparinized tubes.

» Stimulation: Incubate the blood samples with a calcium ionophore (e.g., A23187 at a final
concentration of 10 uM) at 37°C for a specified time (e.g., 30 minutes).

o Termination of Reaction: Stop the reaction by placing the samples on ice and centrifuging to
separate plasma.

» Sample Preparation: Prepare plasma samples for analysis. This may involve protein
precipitation and solid-phase extraction to purify LTB4.

e Quantification: Measure the concentration of LTB4 using a validated radioimmunoassay
(RIA) or a competitive ELISA Kit.

» Data Analysis: Compare the LTB4 levels in samples from subjects treated with AZD5718 to
those from placebo-treated subjects to determine the percent inhibition.

Urinary Leukotriene E4 (LTE4) Measurement

This non-invasive assay serves as a biomarker for systemic leukotriene production.
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Principle: LTE4 is a stable end-product of the cysteinyl leukotriene pathway that is excreted in
the urine. Its concentration is measured, typically using a competitive ELISA.

Methodology:
¢ Urine Collection: Collect spot or timed urine samples from subjects.
o Sample Storage: Store urine samples at -80°C until analysis.

o Sample Preparation: Thaw urine samples and centrifuge to remove any particulate matter.
Samples may require dilution with the assay buffer provided in the ELISA kit.

e ELISA Procedure:

o Add standards and prepared urine samples to the wells of a microplate pre-coated with an
LTE4 antibody.

o Add an enzyme-conjugated LTE4 (tracer) to each well to compete with the LTE4 in the
sample for antibody binding sites.

o Incubate the plate according to the manufacturer's instructions.
o Wash the plate to remove unbound reagents.

o Add a substrate solution that will react with the enzyme on the tracer to produce a
colorimetric signal.

o Stop the reaction and measure the absorbance using a microplate reader.

o Data Analysis: The concentration of LTE4 in the urine samples is inversely proportional to the
signal intensity. Calculate the LTE4 concentration by comparing the sample absorbance to a
standard curve. Results are often normalized to urinary creatinine concentration.

Urinary Albumin-to-Creatinine Ratio (UACR)
Measurement

UACR is a key clinical endpoint for assessing kidney damage and the efficacy of interventions
in CKD.
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Principle: This ratio corrects for variations in urine concentration by normalizing the amount of

albumin to the amount of creatinine excreted.

Methodology:

» Urine Collection: Collect a spot urine sample, preferably a first-morning void.
e Urinary Albumin Measurement:

o Method: Typically measured using a competitive chemiluminescence enzyme
immunoassay or an immunoturbidimetric assay.

o Procedure: Urine samples are incubated with a specific anti-human albumin antibody. The
amount of albumin is quantified by measuring the resulting signal (light emission or
turbidity), which is compared to a standard curve.

e Urinary Creatinine Measurement:
o Method: Commonly measured using the Jaffe colorimetric method.

o Principle: Creatinine reacts with picric acid in an alkaline solution to form a colored

complex.

o Procedure: The urine sample is mixed with an alkaline picrate solution, and the rate of
color formation is measured spectrophotometrically. The creatinine concentration is
determined by comparing the reaction rate to that of a known creatinine standard.

e Calculation of UACR:

o Divide the urinary albumin concentration (in mg) by the urinary creatinine concentration (in
g) to obtain the UACR in mg/g.

Conclusion

AZD5718 represents a novel therapeutic approach for chronic kidney disease by targeting the
pro-inflammatory leukotriene pathway. The ongoing FLAIR clinical trial will provide crucial data
on the efficacy and safety of this FLAP inhibitor in reducing albuminuria and potentially slowing
the progression of CKD. The experimental protocols and data presented in this guide offer a
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comprehensive resource for researchers and professionals in the field of nephrology and drug
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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